Cas no 221638-74-0 (2-(Chloromethyl)-6-nitro-1,3-benzoxazole)

2-(Chloromethyl)-6-nitro-1,3-benzoxazole is a heterocyclic organic compound featuring a benzoxazole core substituted with a chloromethyl group at the 2-position and a nitro group at the 6-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. The chloromethyl group enables nucleophilic substitution reactions, while the nitro group offers opportunities for reduction or electrophilic aromatic substitution. Its stability under controlled conditions and well-defined reactivity profile enhance its utility in multi-step synthesis. The compound is typically handled under inert conditions due to its sensitivity to moisture and heat.

2-(Chloromethyl)-6-nitro-1,3-benzoxazole structure

221638-74-0 structure

Product Name:2-(Chloromethyl)-6-nitro-1,3-benzoxazole

CAS No:221638-74-0

MF:C₈H₅ClN₂O₃

MW:212.58990073204

MDL:MFCD00775454

CID:1069313

PubChem ID:2764190

Update Time:2025-06-10

2-(Chloromethyl)-6-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-6-nitrobenzo[d]oxazole
- 2-(Chloromethyl)-6-nitro-1,3-benzoxazole
- 2-(chloromethyl)-6-nitro-Benzoxazole
- 2-(chloromethyl)-6-nitrobenzoxazole
- SCHEMBL4268370
- DTXSID00377345
- AKOS005070921
- SY130178
- WIA63874
- 221638-74-0
- MFCD00775454
- 6X-0703
- A911075
- 2-chloromethyl-6-nitrobenzoxazole
- AB07079
- DB-301961
- LPTHKRDEKSFWAO-UHFFFAOYSA-N
- AC5637
- MDL： MFCD00775454
- Inchi： 1S/C8H5ClN2O3/c9-4-8-10-6-2-1-5(11(12)13)3-7(6)14-8/h1-3H,4H2
- InChI Key： LPTHKRDEKSFWAO-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

Exact Mass: 211.9988697g/mol
Monoisotopic Mass: 211.9988697g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 71.8Å²

Experimental Properties

Melting Point: 69-70°C

2-(Chloromethyl)-6-nitro-1,3-benzoxazole Security Information

HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

2-(Chloromethyl)-6-nitro-1,3-benzoxazole Pricemore >>

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Chemenu	CM309288-1g	2-(Chloromethyl)-6-nitrobenzo[d]oxazole	221638-74-0	95%	1g	$***	2023-03-31
Chemenu	CM309288-5g	2-(Chloromethyl)-6-nitrobenzo[d]oxazole	221638-74-0	95%	5g	$***	2023-03-31
Apollo Scientific	OR110716-250mg	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0	94%	250mg	£68.00	2025-02-19
Apollo Scientific	OR110716-1g	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0	94%	1g	£184.00	2025-02-19
Apollo Scientific	OR110716-5g	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0	94%	5g	£520.00	2025-02-19
TRC	C598308-50mg	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0		50mg	$ 50.00	2022-06-06
TRC	C598308-100mg	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0		100mg	$ 65.00	2022-06-06
TRC	C598308-500mg	2-(Chloromethyl)-6-nitro-1,3-benzoxazole	221638-74-0		500mg	$ 185.00	2022-06-06
abcr	AB159022-1 g	2-(Chloromethyl)-6-nitro-1,3-benzoxazole; .	221638-74-0		1 g	€260.30	2023-07-20
Alichem	A081000751-1g	2-(Chloromethyl)-6-nitrobenzo[d]oxazole	221638-74-0	98%	1g	$3135.51	2023-09-02